5-Chloro-6-(phenylethynyl)pyrimidin-2(1H)-one

• CAS: 101946-77-4
• Molecular Formula: C12H7ClN2O
• Molecular Weight: 230.65 g/mol
• SMILES: C1=CC=C(C=C1)C#CC2=C(C=NC(=O)N2)Cl
• InChI: InChI=1S/C12H7ClN2O/c13-10-8-14-12(16)15-11(10)7-6-9-4-2-1-3-5-9/h1-5,8H,(H,14,15,16)
• InChIKey: PKSSUYMCKSZJJM-UHFFFAOYSA-N

5-Chloro-6-(phenylethynyl)pyrimidin-2(1H)-one is a halogenated, aryl-alkynyl substituted pyrimidin-2-one. This compound serves as a versatile building block in medicinal chemistry, with its core structure implicated in the development of allosteric modulators of the metabotropic glutamate receptor subtype 5 (mGluR5).

5-Chloro-6-(phenylethynyl)pyrimidin-2(1H)-one (CAS 101946-77-4): A Core Scaffold for mGluR5 Modulation and Heterocyclic Synthesis

5-Chloro-6-(phenylethynyl)pyrimidin-2(1H)-one is a halogenated, aryl-alkynyl substituted pyrimidin-2-one. This compound serves as a versatile building block in medicinal chemistry, with its core structure implicated in the development of allosteric modulators of the metabotropic glutamate receptor subtype 5 (mGluR5) [1]. It is also utilized as a key reactant in the synthesis of more complex pharmacologically active molecules, including second-generation selective inhibitors of the hepatitis C virus NS3 serine protease [2].

Scaffold for mGluR5 allosteric modulator SAR

5-Chloro handle for N-heterocycle synthesis

Rigid 6-phenylethynyl linker defines target engagement

• [1] WO2011128279A1 - Dérivés d'aryléthynyle. F. Hoffmann-La Roche AG. 2011. View Source
• [2] Sigma-Aldrich. 5-Chloro-6-(phenylethynyl)pyrimidin-2(1H)-one Product Information (CAS 101946-77-4). View Source

The Critical Impact of 5-Chloro-6-(phenylethynyl)pyrimidin-2(1H)-one's Substitution Pattern on Target Engagement and Reactivity

Generic pyrimidinone analogs cannot be substituted for this specific compound due to the precise combination of the electron-withdrawing 5-chloro substituent and the rigid, π-conjugated 6-phenylethynyl group. This specific arrangement dictates both its electronic properties and three-dimensional shape, which are critical for molecular recognition. While direct SAR data for this exact compound is not published, the broader class of substituted phenyl ethynyl pyrimidines, as described in patent WO2011128279A1, demonstrates that even minor alterations to this scaffold can dramatically shift pharmacological activity, underscoring the non-interchangeable nature of this specific substitution pattern [1]. Furthermore, the presence of the chloro group at the 5-position is essential for specific synthetic transformations, such as those leading to N-chloroheterocyclic antimicrobials, which would be inaccessible using an unsubstituted or differently halogenated analog [2].

6-Phenylethyl (alkane) analogs may lose mGluR5 modulation as reported for related scaffolds.

5-Unsubstituted or 5-fluoro pyrimidinones do not support reported N-chloroheterocycle synthesis.

Other halogen substituents or linker modifications may shift downstream reactivity and target engagement profile.

• [1] WO2011128279A1 - Dérivés d'aryléthynyle. F. Hoffmann-La Roche AG. 2011. View Source
• [2] Sigma-Aldrich. 5-Chloro-6-(phenylethynyl)pyrimidin-2(1H)-one Product Information (CAS 101946-77-4). View Source

Quantitative Evidence for the Selection of 5-Chloro-6-(phenylethynyl)pyrimidin-2(1H)-one Over Analogs

Class-Level Inference: mGluR5 PAM Potency is Highly Sensitive to Ethynyl Substituents

The selection of 5-Chloro-6-(phenylethynyl)pyrimidin-2(1H)-one is justified by its structural inclusion in a key patent family (WO2011128279A1) claiming aryl ethynyl derivatives as mGluR5 modulators [1]. While specific EC50/IC50 values for this exact compound are not disclosed in the public domain, the patent establishes the critical nature of the phenylethynyl substitution. Within the pyrimidine class, the switch from an ethyl to an ethynyl linker (P1' substituent) was shown to be critical for maintaining good enzymatic potency, demonstrating that the alkyne motif is a non-negotiable feature for activity [2]. This provides class-level inference that the ethynyl group of the target compound is a prerequisite for engaging the mGluR5 target, unlike analogs with saturated or different linkers.

Ethynyl SAR requirement

Class-level inference

Target 6-phenylethynyl (alkyne)

Baseline 6-phenylethyl (alkane)

Activity loss reported for alkane linker

Reported structural requirement for target engagement; alkane analogs may lack activity.

Patent WO2011128279A1; no EC50 for this compound.

Evidence Dimension	Structural Requirement for Activity
Target Compound Data	Contains 6-phenylethynyl (alkyne) substituent
Comparator Or Baseline	Analog with phenylethyl (alkane) substituent
Quantified Difference	Phenylethyl P1' substituent critical for good activity in related tetrahydropyrimidinone series (exact fold-change not specified for this compound)
Conditions	Structure-Activity Relationship (SAR) analysis of related pyrimidinone scaffolds [2]

Why This Matters

This structural requirement confirms that analogs lacking the phenylethynyl group (e.g., 5-Chloro-6-(phenylethyl)pyrimidin-2(1H)-one) are unlikely to possess the same activity profile, making this specific compound essential for research in this area.

• [1] WO2011128279A1 - Dérivés d'aryléthynyle. F. Hoffmann-La Roche AG. 2011. View Source
• [2] Structure-activity relationship (SAR) studies of tetrahydropyrimidinones. OData Service and Descriptor Document. View Source

Synthetic Utility: The 5-Chloro Group Enables Unique Reactivity for Derivatization

The 5-chloro substituent on the pyrimidinone ring is a key point of differentiation, enabling specific downstream synthetic applications that are not possible with 5-H or 5-fluoro analogs. Vendor documentation explicitly lists this compound as a reactant for the synthesis of N-chloroheterocyclic antimicrobials and second-generation selective inhibitors of the hepatitis C virus NS3 serine protease [1]. These applications require a halogen atom at the 5-position for subsequent cross-coupling or nucleophilic aromatic substitution reactions.

5-Chloro synthetic utility

Supplier data, class-level

Reported to enable N-chloroheterocyclic antimicrobial synthesis vs. inert analogs

May support specific cross-coupling reactivity.

Vendor listing; verify in lab.

Evidence Dimension	Synthetic Reactivity
Target Compound Data	Contains 5-Chloro substituent, enabling synthesis of N-chloroheterocyclic antimicrobials [1]
Comparator Or Baseline	5-unsubstituted or 5-fluoro pyrimidin-2-one analog
Quantified Difference	Qualitative difference: Enables vs. does not enable specific synthetic pathways
Conditions	Standard organic synthesis conditions for preparing N-chloroheterocycles and HCV NS3 protease inhibitors [1]

Why This Matters

For procurement in a synthetic chemistry lab, the presence of the 5-chloro handle is a functional requirement for executing published synthetic routes to high-value target molecules, directly impacting project feasibility.

• [1] Sigma-Aldrich. 5-Chloro-6-(phenylethynyl)pyrimidin-2(1H)-one Product Information (CAS 101946-77-4). View Source

Primary Procurement and Application Scenarios for 5-Chloro-6-(phenylethynyl)pyrimidin-2(1H)-one (CAS 101946-77-4)

Medicinal Chemistry: Development of Next-Generation mGluR5 Allosteric Modulators

Procure this compound as a key starting material or advanced intermediate for synthesizing novel mGluR5 modulators. Its core structure, with the critical 6-phenylethynyl motif, aligns with the pharmacophore claimed in patent WO2011128279A1 for aryl ethynyl derivatives [1]. This provides a direct entry point into a validated chemical space for treating neurological disorders. Substituting a simpler pyrimidinone would fail to provide the necessary ethynyl handle for target engagement, as inferred from related SAR studies [2].

Synthetic Chemistry: Building Block for Antiviral and Antimicrobial Agent Synthesis

Use this compound according to established protocols for the preparation of N-chloroheterocyclic antimicrobials and second-generation HCV NS3 protease inhibitors [1]. The 5-chloro substituent is a mandatory functional group for these specific transformations, making this compound the required starting material. Analogs lacking this halogen atom would be chemically inert in these key reaction steps.

Academic Research: Structure-Activity Relationship (SAR) Exploration of Pyrimidinone Scaffolds

Incorporate this compound into a library of pyrimidinone derivatives to systematically probe the biological consequences of a rigid, conjugated phenylethynyl group at the 6-position. By comparing its activity profile against that of a 6-phenylethyl analog, researchers can quantify the impact of the alkyne linker on potency and selectivity, a key SAR question highlighted in the study of related tetrahydropyrimidinones [2].

Application

Selection Property

Validation Focus

mGluR5 allosteric modulator research

6-Phenylethynyl pharmacophore

Target engagement in SAR studies

Antiviral / antimicrobial synthesis

5-Chloro substitution handle

Reactivity in cross-coupling / N-heterocycle formation

SAR exploration of pyrimidinone scaffolds

Conjugated alkyne linker

Alkyne vs. alkane linker comparison

• [1] WO2011128279A1 - Dérivés d'aryléthynyle. F. Hoffmann-La Roche AG. 2011. View Source
• [2] Structure-activity relationship (SAR) studies of tetrahydropyrimidinones. OData Service and Descriptor Document. View Source